N-(5-chloropyridin-2-yl)-4-propylbenzamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-4-propylbenzamide
• InChI: InChI=1S/C15H15ClN2O/c1-2-3-11-4-6-12(7-5-11)15(19)18-14-9-8-13(16)10-17-14/h4-10H,2-3H2,1H3,(H,17,18,19)
• InChI Key: JBVGPRHHWRYFMH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C15H15ClN2O
• Molecular Weight: 274.74 g/mol

Description

N-(5-chloropyridin-2-yl)-4-propylbenzamide is a chemical compound that belongs to the class of benzamides It is characterized by the presence of a chloropyridine moiety attached to a propylbenzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloropyridin-2-yl)-4-propylbenzamide typically involves the reaction between 5-chloro-2-aminopyridine and 4-propylbenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving automated systems for precise control of reaction conditions. Solvent recovery and recycling, as well as waste management, are critical aspects of industrial production to ensure sustainability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloropyridin-2-yl)-4-propylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloropyridine moiety can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridines or benzamides.

Scientific Research Applications

N-(5-chloropyridin-2-yl)-4-propylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of N-(5-chloropyridin-2-yl)-4-propylbenzamide involves its interaction with specific molecular targets. In biological systems, it may bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Betrixaban: N-(5-chloropyridin-2-yl)-2-(4-(N,N-dimethylcarbamimidoyl)benzamido)-5-methoxybenzamide.

Edoxaban: N’-(5-chloropyridin-2-yl)-N-[(1S,2R,4S)-4-(dimethylcarbamoyl)-2-[(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carbonyl)amino]cyclohexyl]oxamide

Uniqueness

N-(5-chloropyridin-2-yl)-4-propylbenzamide is unique due to its specific structural features, such as the propyl group on the benzamide moiety, which may confer distinct physicochemical properties and biological activities compared to similar compounds.